Cas no 67231-52-1 (6-chloro-2-imino-2H-chromene-3-carboxamide)

• Product Name: 6-chloro-2-imino-2H-chromene-3-carboxamide
• CAS No: 67231-52-1
• MF: C₁₀H₇ClN₂O₂
• MW: 222.627781152725
• CID: 395141
• PubChem ID: 395948
• Update Time: 2025-06-11

6-chloro-2-imino-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, 6-chloro-2-imino-
• 6-chloro-2-iminochromene-3-carboxamide
• 6-chloro-2-imino-2H-chromene-3-carboxamide
• AKOS005391186
• NSC701072
• NSC-701072
• NCI60_036322
• DTXSID90327915
• Oprea1_785016
• SR-01000004915-1
• CHEMBL1966358
• HMS1649O13
• 67231-52-1
• SR-01000004915
• F0110-0171

• Inchi： 1S/C10H7ClN2O2/c11-6-1-2-8-5(3-6)4-7(9(12)14)10(13)15-8/h1-4,13H,(H2,12,14)
• InChI Key： CEYNZSGQXWUTGS-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C=C(C(N)=O)C(=N)O2

Computed Properties

• Exact Mass: 222.0196052g/mol
• Monoisotopic Mass: 222.0196052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 6-chloro-2-imino-2H-chromene-3-carboxamide

Comprehensive Overview of 6-Chloro-2-imino-2H-chromene-3-carboxamide (CAS No. 67231-52-1)

6-Chloro-2-imino-2H-chromene-3-carboxamide (CAS No. 67231-52-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the chromene family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a chloro substituent at the 6-position and a carboxamide group at the 3-position makes this molecule a promising candidate for various applications, including drug development and material science.

In recent years, the demand for 6-chloro-2-imino-2H-chromene-3-carboxamide has increased due to its potential as a building block in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a precursor for antimicrobial and anti-inflammatory agents. The compound's unique structure allows it to interact with biological targets, making it a subject of intense study in medicinal chemistry. Additionally, its stability and solubility properties make it suitable for formulation in various delivery systems.

One of the most frequently asked questions about CAS No. 67231-52-1 is its synthesis pathway. The compound is typically prepared through a multi-step process involving the condensation of 2-amino-6-chlorochromene-3-carbonitrile with suitable reagents to introduce the imino and carboxamide functionalities. Optimizing these synthetic routes is a hot topic in organic chemistry forums, as it directly impacts the yield and purity of the final product.

The applications of 6-chloro-2-imino-2H-chromene-3-carboxamide extend beyond pharmaceuticals. In material science, its chromene core contributes to the development of fluorescent dyes and sensors. The compound's ability to absorb and emit light at specific wavelengths makes it valuable in designing optical materials. This versatility aligns with the growing trend of multi-functional compounds in industrial applications.

From an environmental perspective, the biodegradability and toxicity profile of 67231-52-1 are critical considerations. Recent studies have focused on evaluating its ecological impact, especially in wastewater treatment systems. The compound's chlorinated structure necessitates careful handling to minimize environmental release, which is a key concern for regulatory compliance.

In the context of drug discovery, 6-chloro-2-imino-2H-chromene-3-carboxamide has been explored as a scaffold for designing kinase inhibitors. Kinases are enzymes implicated in numerous diseases, including cancer and autoimmune disorders. The compound's ability to modulate kinase activity has sparked interest in its potential as a therapeutic agent. This aligns with the broader industry focus on targeted therapies and personalized medicine.

Another area of interest is the compound's role in agrochemical innovation. Researchers are investigating its derivatives as potential pesticides or herbicides, leveraging its structural motifs to enhance efficacy and reduce resistance. This application is particularly relevant given the global push for sustainable agriculture and reduced chemical load on crops.

For those sourcing CAS No. 67231-52-1, quality control is paramount. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying purity and identity. Suppliers often highlight these metrics to meet the stringent requirements of research and industrial buyers. The compound's stability under various storage conditions is also a common query among end-users.

In summary, 6-chloro-2-imino-2H-chromene-3-carboxamide (CAS No. 67231-52-1) is a multifaceted compound with broad applicability in pharmaceuticals, materials science, and agrochemicals. Its unique structural features and biological relevance make it a valuable asset in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing green chemistry and innovative therapeutics.